molecular formula C19H17NOS B5754568 2-[(4-methylphenyl)thio]-N-1-naphthylacetamide

2-[(4-methylphenyl)thio]-N-1-naphthylacetamide

Cat. No. B5754568
M. Wt: 307.4 g/mol
InChI Key: UTDQXCOENNDUBC-UHFFFAOYSA-N
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Description

2-[(4-methylphenyl)thio]-N-1-naphthylacetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly known as MNPA and has been found to have various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of MNPA is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes and proteins that are involved in cancer cell growth and inflammation. It has also been found to induce the expression of certain genes that are involved in apoptosis.
Biochemical and Physiological Effects
MNPA has been found to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes and proteins that are involved in cancer cell growth and inflammation. It has also been found to induce apoptosis in cancer cells. MNPA has been found to have anti-inflammatory properties and can be used to treat various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of MNPA is its potential applications in cancer treatment and inflammation. It has been extensively studied and has shown promising results in various preclinical studies. However, MNPA has limitations in terms of its solubility and stability, which can affect its efficacy in certain experiments.

Future Directions

There are various future directions for MNPA research. One direction is to explore its potential applications in other diseases, such as neurological disorders. Another direction is to optimize the synthesis process to improve the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action of MNPA and its potential side effects.
Conclusion
In conclusion, MNPA is a chemical compound that has been extensively studied for its potential applications in scientific research. It has shown promising results in cancer treatment and inflammation and has various biochemical and physiological effects. However, further research is needed to fully understand its mechanism of action and potential applications in other diseases.

Synthesis Methods

MNPA can be synthesized through a multistep reaction process. The first step involves the reaction of 2-naphthoic acid with thionyl chloride to form 2-naphthoyl chloride. The second step involves the reaction of 2-naphthoyl chloride with 4-methylthiophenol to form 2-[(4-methylphenyl)thio]-N-1-naphthylacetamide. The synthesis process has been optimized to produce high yields of the compound.

Scientific Research Applications

MNPA has been extensively studied for its potential applications in scientific research. One of the main areas of research has been in the field of cancer treatment. MNPA has been found to inhibit the growth of cancer cells and induce apoptosis. It has also been found to have anti-inflammatory properties and can be used to treat various inflammatory diseases.

properties

IUPAC Name

2-(4-methylphenyl)sulfanyl-N-naphthalen-1-ylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H17NOS/c1-14-9-11-16(12-10-14)22-13-19(21)20-18-8-4-6-15-5-2-3-7-17(15)18/h2-12H,13H2,1H3,(H,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UTDQXCOENNDUBC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)SCC(=O)NC2=CC=CC3=CC=CC=C32
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H17NOS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

307.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[(4-methylphenyl)sulfanyl]-N-(naphthalen-1-yl)acetamide

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